Cas no 898435-88-6 (N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898435-88-6
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5484182
• Update Time: 2025-07-01

N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• DGKRNPIVMKRBOJ-UHFFFAOYSA-N
• N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C19H20N2O5S/c1-25-14-4-5-17(26-2)16(11-14)20-27(23,24)15-9-12-3-6-18(22)21-8-7-13(10-15)19(12)21/h4-5,9-11,20H,3,6-8H2,1-2H3
• InChI Key： DGKRNPIVMKRBOJ-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C(=C1[H])C3=2)=O)(N([H])C1C([H])=C(C([H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

N-(2,5-Dimethoxyphenyl)-11-Oxo-1-Azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide: A Comprehensive Overview

The compound with CAS No 898435-88-6, known as N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique tricyclic framework and the presence of functional groups such as the sulfonamide and dimethoxyphenyl substituents, which contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The sulfonamide group, a common motif in pharmaceuticals, is known for its ability to enhance bioavailability and stability in biological systems. The dimethoxyphenyl group, on the other hand, introduces electronic effects that can modulate the compound's interactions with biological targets. These features make N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide a promising candidate for further exploration in medicinal chemistry.

The tricyclic structure of this compound is particularly intriguing. The azatricyclo[6.3.1.0^{4,12}] framework provides a rigid scaffold that can potentially accommodate various functional groups while maintaining structural integrity. This rigidity is often desirable in drug design as it can enhance specificity and reduce off-target effects. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex frameworks, paving the way for more sophisticated molecular designs.

From a synthetic perspective, the preparation of N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide involves multi-step processes that require precise control over stereochemistry and regioselectivity. Researchers have employed strategies such as ring-closing metathesis and sulfonation reactions to assemble the molecule's intricate architecture. These methods not only demonstrate the versatility of modern organic synthesis but also underscore the importance of interdisciplinary approaches in advancing chemical research.

In terms of biological activity, preliminary assays have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. The dimethoxyphenyl group is known to contribute to such activities by acting as a hydrogen donor or acceptor in molecular interactions. Furthermore, the sulfonamide group can serve as a bioisostere for carboxylic acids or other functionalities, enhancing the compound's ability to bind to protein targets.

Looking ahead, the development of analogs based on this structure could lead to novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between chemists and biologists are essential to fully harness the potential of N-(2,5-dimethoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,},trienesulfonamide and similar compounds.